Cas no 56722-04-4 (1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone)

1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone structure
56722-04-4 structure
Product name:1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone
CAS No:56722-04-4
MF:C15H16N2O3
MW:272.299143791199
CID:945860
PubChem ID:308322

1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(7,8-dimethoxy-4h-pyrrolo[1,2-a]quinoxalin-5-yl)ethanone
    • 5-Acetyl-4,5-Dihydro-7,8-dimethoxypyrrol-chinoxalin
    • 5-acetyl-7,8-dimethoxy-4,5-dihydro-pyrrolo[1,2-a]quinoxaline
    • AC1L7CNQ
    • NSC209508
    • DTXSID50308801
    • 56722-04-4
    • NSC-209508
    • Inchi: InChI=1S/C15H16N2O3/c1-10(18)17-9-11-5-4-6-16(11)12-7-14(19-2)15(20-3)8-13(12)17/h4-8H,9H2,1-3H3
    • InChI Key: OJFWYQNUNXEBDE-UHFFFAOYSA-N
    • SMILES: CC(=O)N1CC2=CC=CN2C3=CC(=C(C=C31)OC)OC

Computed Properties

  • Exact Mass: 272.11618
  • Monoisotopic Mass: 272.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.7Ų
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.25
  • Boiling Point: 542.6°C at 760 mmHg
  • Flash Point: 282°C
  • Refractive Index: 1.604
  • PSA: 43.7
  • LogP: 2.42600

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